Cas no 112883-39-3 (Fmoc-D-Asp(OtBu)-OH)

• Product Name: Fmoc-D-Asp(OtBu)-OH
• CAS No: 112883-39-3
• MF: C₂₃H₂₅NO₆
• MW: 411.44770693779
• MDL: MFCD00077050
• CID: 62966
• PubChem ID: 253662323
• Update Time: 2025-04-18

Fmoc-D-Asp(OtBu)-OH Chemical and Physical Properties

Names and Identifiers

• Fmoc-D-Aspartic acid beta-tert-butyl ester
• N-(9-Fluorenylmethyloxycarbonyl)-D-aspartic acid 4-tert-butyl ester
• Fmoc-D-Asp(OtBu)-OH
• 4-tert-Butyl N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-D-aspartate
• (R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-(tert-butoxy)-4-oxobutanoic acid
• FMOC-D-ASP(OBUT)-OH
• Fmoc-D-Asp(tBu)-OH
• N-Alpha-Fmoc-D-aspartic acid beta-t-butyl ester
• (2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-4-[(2-methylpropan-2-yl)oxy]-4-oxobutanoic acid
• 4-tert-Butyl N-Fmoc-D-aspartate
• Fmoc-D-aspartic acid 4-tert-butyl ester
• N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-D-aspartic Acid 4-tert-Butyl Ester
• N-Fmoc-D-aspartic Acid 4-tert-Butyl Ester
• FMOC-D-ASP(OBUT)
• Fmoc-D-Asp(OtBu)-OH,Beta
• FMOC-D-ASPARTIC ACID(OTBU)
• FMOC-D-ASPARATIC ACID(O-T-BUTYL)
• FMOC-D-ASPARTIC ACID-A-T-BUTYLESTER
• Fmoc-D-Asp(OtBu)-OH 98%
• (2R)-4-(tert-butoxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-oxobutanoic acid
• (R)-2-(((9H-fluoren-9-yl)methoxy)carbonylamino)-4-tert-butoxy-4-oxobutanoic acid
• Fmoc-DAsp(OtBu)
• PubChem10009
• Fmoc-DAsp(OtBu)-OH
• Fmoc-D-Asp(OtBu)-OH, 98%
• (R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-tert-butoxy-4-oxo-butanoic acid
• B4619
• AM20050365
• fmoc-D-asp(otbu)-oh, AldrichCPR
• N-(fluorenylmethoxycarbonyl)-O4-tert-butyl-D-aspartic acid
• CS-W013860
• 2-amino-3-tert-butoxycarbonyl-4-(9H-fluoren-9-ylmethoxy)-4-oxo-butanoic acid;Fmoc-D-Asp(OtBu)-OH
• AKOS015892778
• Fmoc-D-Asp(tBu)-OH, N-alpha-(9-Fluorenylmethyloxycarbonyl)-D-aspartic acid beta-t-butyl ester
• 3M6GQJ6KS2
• D-Aspartic acid, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-, 4-(1,1-dimethylethyl) ester
• N-(9-fluorenylmethoxycarbonyl)-4-O-tert-butyl-D-aspartic acid
• AS-12918
• SCHEMBL46349
• FODJWPHPWBKDON-LJQANCHMSA-N
• J-300059
• A802680
• HY-W013144
• M03405
• MFCD00077050
• Fmoc-D-Aspartic acid b-tert-butyl ester
• EN300-396675
• 112883-39-3
• (2R)-4-(tert-butoxy)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-4-oxobutanoic acid

• MDL： MFCD00077050
• Inchi： 1S/C23H25NO6/c1-23(2,3)30-20(25)12-19(21(26)27)24-22(28)29-13-18-16-10-6-4-8-14(16)15-9-5-7-11-17(15)18/h4-11,18-19H,12-13H2,1-3H3,(H,24,28)(H,26,27)/t19-/m1/s1
• InChI Key： FODJWPHPWBKDON-LJQANCHMSA-N
• SMILES： O(C(N[C@@H](C(=O)O)CC(=O)OC(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 411.16800
• Monoisotopic Mass: 411.16818752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.5
• Topological Polar Surface Area: 102

Experimental Properties

• Color/Form: White solid
• Density: 1.251
• Melting Point: 147.0 to 151.0 deg-C
• Boiling Point: 620.8±55.0 °C at 760 mmHg
• Flash Point: 329.3±31.5 °C
• Refractive Index: 1.576
• PSA: 101.93000
• LogP: 4.10100
• Specific Rotation: +23° (c=1, in DMF)
• Solubility: Not determined

Fmoc-D-Asp(OtBu)-OH Security Information

• Signal Word：Warning
• Hazard Statement： H410
• Warning Statement： P273; P391; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 50/53
• Safety Instruction： 60-61
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters